Cas no 2287266-59-3 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287266-59-3
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5916593
• PubChem ID: 137944136
• Update Time: 2025-10-29

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761294
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(pentan-3-yl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid
• 2287266-59-3

• Inchi： 1S/C17H29NO4/c1-6-11(7-2)16-8-17(9-16,10-16)12(13(19)20)18-14(21)22-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： WHCKCTBOJJFACU-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C(CC)CC)(C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid

Comprehensive Overview of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287266-59-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287266-59-3) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclo[1.1.1]pentane scaffold, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity and the role it may play in modulating biological targets.

The compound's tert-butoxycarbonyl (Boc) protected amino group and acetic acid moiety make it a versatile intermediate in synthetic chemistry. Its 3-pentan-3-yl substituent further enhances its lipophilicity, which is a critical factor in pharmacokinetic optimization. Given the growing demand for bioactive small molecules, this compound aligns with trends in fragment-based drug design and proteolysis-targeting chimeras (PROTACs), where rigid, three-dimensional structures are highly valued.

One of the most searched questions in this domain is: "What are the applications of bicyclo[1.1.1]pentane derivatives in medicinal chemistry?" The answer lies in their ability to serve as bioisosteres for aromatic rings or tert-butyl groups, improving metabolic stability and solubility. 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid exemplifies this trend, offering a promising template for central nervous system (CNS) drug development due to its potential blood-brain barrier permeability.

From a synthetic perspective, the compound's CAS No. 2287266-59-3 is often queried in databases like SciFinder and Reaxys, reflecting its niche but growing relevance. Its carbamate linkage and carboxylic acid functionality enable diverse derivatization strategies, making it a candidate for peptide mimetics and enzyme inhibitors. Recent publications highlight its utility in covalent inhibitor design, a hot topic in oncology and antiviral research.

Environmental and regulatory considerations are also paramount. Unlike many high-risk compounds, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-pentan-3-yl-1-bicyclo[1.1.1]pentanyl)acetic acid is not classified as hazardous, aligning with the industry's shift toward green chemistry. Its stability under ambient conditions makes it suitable for scalable production, addressing another frequently asked question: "How can complex bicyclic compounds be synthesized efficiently?"

In summary, CAS No. 2287266-59-3 represents a convergence of innovation and practicality. Its structural features cater to cutting-edge research in drug discovery, while its synthetic accessibility meets industrial demands. As the scientific community continues to explore sp3-rich architectures, this compound is poised to play a pivotal role in the next generation of therapeutics.